Cas no 61330-43-6 ([1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl-)

[1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl- structure
61330-43-6 structure
Product Name:[1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl-
CAS No:61330-43-6
MF:C21H14N4
MW:322.36266374588
CID:483697
PubChem ID:12285852
Update Time:2025-04-19

[1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl-
    • 2,5-diphenyl-[1,2,4]triazolo[1,5-c]quinazoline
    • 61330-43-6
    • DTXSID60484448
    • Inchi: 1S/C21H14N4/c1-3-9-15(10-4-1)19-23-21-17-13-7-8-14-18(17)22-20(25(21)24-19)16-11-5-2-6-12-16/h1-14H
    • InChI Key: BMFCZVCTHKBBLM-UHFFFAOYSA-N
    • SMILES: N12C(C3C=CC=CC=3)=NC3C=CC=CC=3C1=NC(C1C=CC=CC=1)=N2

Computed Properties

  • Exact Mass: 322.12202
  • Monoisotopic Mass: 322.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.08
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